Cas no 1029716-04-8 (Benzyl (1-(methoxymethyl)cyclopropyl)carbamate)

Benzyl (1-(methoxymethyl)cyclopropyl)carbamate is a specialized carbamate derivative featuring a cyclopropane ring substituted with a methoxymethyl group. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of more complex molecules, including pharmaceuticals and agrochemicals. The presence of the carbamate moiety provides stability while allowing for selective deprotection or further functionalization under controlled conditions. The cyclopropane ring contributes to structural rigidity, which can be advantageous in the design of bioactive compounds. Its well-defined reactivity profile makes it a valuable building block for researchers exploring novel synthetic pathways or modifying molecular scaffolds.

Benzyl (1-(methoxymethyl)cyclopropyl)carbamate structure

1029716-04-8 structure

Product Name:Benzyl (1-(methoxymethyl)cyclopropyl)carbamate

CAS No:1029716-04-8

MF:C₁₃H₁₇NO₃

MW:235.278983831406

CID:1092066

PubChem ID:72942059

Update Time:2025-06-10

Benzyl (1-(methoxymethyl)cyclopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

- Benzyl (1-(methoxymethyl)cyclopropyl)carbamate
- benzyl N-[1-(methoxymethyl)cyclopropyl]carbamate
- DVQXUTPTXLPJQI-UHFFFAOYSA-N
- benzyl[1-(methoxymethyl)cyclopropyl]carbamate
- Benzyl [1-(methoxymethyl)cyclopropyl]carbamate
- DB-186887
- 1029716-04-8
- Benzyl(1-(methoxymethyl)cyclopropyl)carbamate
- Inchi： 1S/C13H17NO3/c1-16-10-13(7-8-13)14-12(15)17-9-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3,(H,14,15)
- InChI Key： DVQXUTPTXLPJQI-UHFFFAOYSA-N
- SMILES： O(C)CC1(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 235.12084340g/mol
Monoisotopic Mass: 235.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 47.6Å²

Benzyl (1-(methoxymethyl)cyclopropyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM201465-1g	benzyl (1-(methoxymethyl)cyclopropyl)carbamate	1029716-04-8	95%	1g	$659	2021-08-05
Alichem	A019139882-1g	Benzyl (1-(methoxymethyl)cyclopropyl)carbamate	1029716-04-8	95%	1g	$619.12	2023-09-04
Chemenu	CM201465-1g	benzyl (1-(methoxymethyl)cyclopropyl)carbamate	1029716-04-8	95%	1g	$659	2023-02-19

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl (1-(methoxymethyl)cyclopropyl)carbamate

Comprehensive Overview of Benzyl (1-(methoxymethyl)cyclopropyl)carbamate (CAS No. 1029716-04-8)

Benzyl (1-(methoxymethyl)cyclopropyl)carbamate (CAS No. 1029716-04-8) is a specialized organic compound widely recognized for its unique structural features and applications in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug design and synthesis. The presence of a cyclopropyl ring and a methoxymethyl group enhances its potential as a building block for bioactive molecules, making it a subject of interest in modern medicinal chemistry.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their role in modulating drug metabolism and improving pharmacokinetic properties. Researchers are particularly intrigued by the carbamate functional group, which is often employed as a protective group or as a pharmacophore in prodrug strategies. The combination of these features in Benzyl (1-(methoxymethyl)cyclopropyl)carbamate positions it as a valuable intermediate for developing novel therapeutics targeting enzymes and receptors.

From a synthetic perspective, Benzyl (1-(methoxymethyl)cyclopropyl)carbamate is synthesized through multi-step organic reactions, including carbamate formation and cyclopropylation. Its stability under various conditions makes it suitable for further functionalization, such as N-deprotection or cross-coupling reactions. These attributes align with the growing trend of fragment-based drug discovery, where small molecules like this serve as critical scaffolds.

The compound’s relevance extends to green chemistry initiatives, as researchers explore eco-friendly synthetic routes to minimize waste and energy consumption. Questions like "How to optimize the synthesis of carbamate derivatives?" or "What are the applications of cyclopropyl groups in drug design?" frequently appear in scientific forums, reflecting the compound’s intersection with cutting-edge research themes.

In agrochemicals, Benzyl (1-(methoxymethyl)cyclopropyl)carbamate is investigated for its potential as a pesticide intermediate, leveraging its structural motifs to enhance target specificity and environmental safety. This aligns with global efforts to develop sustainable crop protection solutions, a topic gaining traction in both academic and industrial circles.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring its quality for research use. The compound’s CAS No. 1029716-04-8 serves as a unique identifier in chemical databases, facilitating collaboration and data sharing among scientists.

As the pharmaceutical industry shifts toward personalized medicine, the role of niche intermediates like Benzyl (1-(methoxymethyl)cyclopropyl)carbamate becomes increasingly pivotal. Its adaptability in structure-activity relationship (SAR) studies underscores its value in optimizing drug candidates for efficacy and safety.

In conclusion, Benzyl (1-(methoxymethyl)cyclopropyl)carbamate exemplifies the innovation driving modern chemical research. Its multifaceted applications—from drug discovery to sustainable agriculture—highlight its significance in addressing contemporary scientific challenges. For researchers seeking high-purity carbamate intermediates or exploring cyclopropyl-based scaffolds, this compound offers a robust platform for advancement.